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Abstract

19-Hydroxybaccatin V is a naturally occurring diterpenoid belonging to the taxane family, a
class of compounds renowned for their potent anticancer properties. Isolated from various
species of the yew tree (Taxus), particularly Taxus chinensis, this complex molecule serves as
a critical precursor and a subject of interest in the ongoing development of novel
chemotherapeutic agents. This technical guide provides a comprehensive overview of 19-
Hydroxybaccatin V, detailing its chemical identity, physicochemical properties, and biological
significance. While specific experimental protocols and elucidated signaling pathways remain
areas of active investigation, this document consolidates the current knowledge to support
further research and drug discovery efforts.

Chemical Identity and Properties

19-Hydroxybaccatin V is structurally characterized by a complex tetracyclic core, a hallmark
of the taxane diterpenes. Its unique hydroxylation at the C-19 position distinguishes it from
other members of the baccatin family.
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Table 1: Chemical and Physical Properties of 19-Hydroxybaccatin V

Property Value Source
CAS Number 151636-93-0 [1]
Molecular Formula Cs1H38012 [1]
Molecular Weight 602.63 g/mol [1]
Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Note: Quantitative physicochemical data for 19-Hydroxybaccatin V is not readily available in
the public domain and requires further experimental determination.

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
19-Hydroxybaccatin V. While a comprehensive public database of its spectra is not available,
the following represents the expected analytical techniques used for its structural elucidation.

Table 2: Expected Spectroscopic Data for 19-Hydroxybaccatin V
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Technique Expected Information

Provides information on the number and

chemical environment of protons, aiding in the
1H NMR o

determination of the molecule's scaffold and

stereochemistry.

Reveals the number of unique carbon atoms
13C NMR and their hybridization states, confirming the

carbon skeleton.

Determines the precise molecular weight and
Mass Spectrometry (MS) provides fragmentation patterns useful for

structural confirmation.

Identifies the presence of key functional groups,
Infrared (IR) Spectroscopy such as hydroxyl (-OH), carbonyl (C=0), and
ester (C-O-C) groups.

Experimental Protocols

Detailed experimental protocols for the isolation and synthesis of 19-Hydroxybaccatin V are
not extensively published. However, general methodologies for the extraction of taxanes from
Taxus species can be adapted.

General Isolation Workflow from Taxus chinensis

The isolation of taxanes from plant material is a multi-step process involving extraction,
partitioning, and chromatography.

Extraction Solvent-Solvent Partitioning Further Purification
(e.g.. Methanol/Ethanol) (e.g.. Hexane, Ethyl Acetate) (HPLC, Crystallization) ey

Crude Taxane Extract }—»

Column Chromatography
(Silica Gel, C18)

Fraction Collection }—»

Click to download full resolution via product page
Caption: A generalized workflow for the isolation of 19-Hydroxybaccatin V.

Methodology:
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o Extraction: The dried and powdered plant material is typically extracted with a polar solvent
like methanol or ethanol at room temperature.

 Partitioning: The crude extract is then subjected to liquid-liquid partitioning to remove non-
polar impurities. This is often achieved using a hexane-water or similar solvent system. The
taxane-rich fraction is then extracted into a moderately polar solvent such as ethyl acetate.

o Chromatography: The resulting extract is concentrated and subjected to multiple rounds of
column chromatography. A combination of normal-phase (silica gel) and reverse-phase (C18)
chromatography is commonly employed.

 Purification: Fractions containing the target compound are identified by thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC) and are further
purified, often by preparative HPLC, to yield pure 19-Hydroxybaccatin V.

Biological Activity and Signaling Pathways

19-Hydroxybaccatin V is of significant interest due to its potential as an anticancer agent.
Taxanes, as a class, are known to exert their cytotoxic effects by interfering with microtubule
dynamics, which are essential for cell division.

Postulated Mechanism of Action

It is hypothesized that 19-Hydroxybaccatin V, similar to other taxanes, may bind to the 3-
tubulin subunit of microtubules. This binding is thought to stabilize the microtubules, preventing
their depolymerization. This disruption of the normal microtubule dynamics leads to the arrest
of the cell cycle at the G2/M phase and ultimately induces apoptosis (programmed cell death).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 19-Hydroxybaccatin V].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389390/docs#an-in-depth-technical-guide-to-19-
hydroxybaccatin-v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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